N-cyclohexyl-3-[1-{[2-(dimethylamino)-2-oxoethyl]thio}-5-oxo[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl]propanamide

• IUPAC Name: N-cyclohexyl-3-[1-[2-(dimethylamino)-2-oxoethyl]sulfanyl-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]propanamide
• InChI: InChI=1S/C22H28N6O3S/c1-26(2)19(30)14-32-22-25-24-21-27(13-12-18(29)23-15-8-4-3-5-9-15)20(31)16-10-6-7-11-17(16)28(21)22/h6-7,10-11,15H,3-5,8-9,12-14H2,1-2H3,(H,23,29)
• InChI Key: SPEIVEPVELZRDG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CSC1=NN=C2N1C3=CC=CC=C3C(=O)N2CCC(=O)NC4CCCCC4
• Molecular Formula: C22H28N6O3S
• Molecular Weight: 456.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a cyclohexyl group, a propanamide group, a triazoloquinazolin group, and a dimethylamino group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyclohexyl group would likely form a ring structure, while the other groups would be attached at various points on the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general predictions can be made based on the functional groups present in this compound. For example, the presence of the amide and amine groups suggest that it might form hydrogen bonds.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information on this compound, it’s impossible to say what its mechanism of action might be.

Future Directions

The study of complex organic compounds is a vibrant field with many potential future directions. These could include the synthesis of new compounds with similar structures, the investigation of their physical and chemical properties, and the exploration of their potential uses.